Cas no 2165636-95-1 (trans-4-{(2-methoxypyridin-4-yl)methylamino}oxolan-3-ol)

• Product Name: trans-4-{(2-methoxypyridin-4-yl)methylamino}oxolan-3-ol
• CAS No: 2165636-95-1
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6128198
• PubChem ID: 94913834
• Update Time: 2025-08-03

trans-4-{(2-methoxypyridin-4-yl)methylamino}oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• trans-4-{(2-methoxypyridin-4-yl)methylamino}oxolan-3-ol
• (3S,4R)-4-{[(2-methoxypyridin-4-yl)methyl]amino}oxolan-3-ol
• F6545-4806
• trans-4-{[(2-methoxypyridin-4-yl)methyl]amino}oxolan-3-ol
• 2165636-95-1
• AKOS040823247

• Inchi： 1S/C11H16N2O3/c1-15-11-4-8(2-3-12-11)5-13-9-6-16-7-10(9)14/h2-4,9-10,13-14H,5-7H2,1H3/t9-,10-/m1/s1
• InChI Key： USHOMPOZHKUCDR-NXEZZACHSA-N
• SMILES： O1C[C@H]([C@@H](C1)NCC1C=CN=C(C=1)OC)O

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on trans-4-{(2-methoxypyridin-4-yl)methylamino}oxolan-3-ol

Professional Introduction to Compound with CAS No. 2165636-95-1 and Product Name: trans-4-{(2-methoxypyridin-4-yl)methylamino}oxolan-3-ol

The compound with the CAS number 2165636-95-1 and the product name trans-4-{(2-methoxypyridin-4-yl)methylamino}oxolan-3-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular structure incorporates a combination of functional groups that make it a promising candidate for further investigation, particularly in the context of modulating biological pathways relevant to human health.

At the core of this compound's appeal lies its intricate chemical composition. The presence of a 2-methoxypyridin-4-yl moiety and an amino substituent on an oxolan backbone suggests a high degree of versatility in terms of interactions with biological targets. Pyridine derivatives are well-documented for their role in pharmaceuticals, often serving as key pharmacophores due to their ability to engage with enzymes and receptors efficiently. The 2-methoxypyridin-4-yl group, in particular, is known for its capacity to enhance binding affinity and selectivity, which are critical factors in drug design.

The trans configuration of the molecule implies a specific spatial arrangement that could influence its pharmacokinetic properties, including solubility, metabolic stability, and distribution within biological systems. This stereochemical feature is often carefully considered during drug development, as it can significantly impact the compound's efficacy and safety profile. The oxolan ring, a five-membered heterocycle containing an oxygen atom, adds another layer of complexity to the molecule, potentially enabling diverse chemical reactions and functional modifications that could be exploited for therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like trans-4-{(2-methoxypyridin-4-yl)methylamino}oxolan-3-ol with greater accuracy. These tools allow for the simulation of interactions between the compound and various biological targets, such as proteins and nucleic acids. Such simulations have been instrumental in identifying potential therapeutic applications and refining lead compounds for further experimental validation.

In the realm of medicinal chemistry, the development of novel scaffolds is essential for overcoming resistance mechanisms associated with existing drugs. The structural features of trans-4-{(2-methoxypyridin-4-yl)methylamino}oxolan-3-ol position it as a valuable building block for designing next-generation therapeutics. For instance, its ability to interact with multiple targets simultaneously could make it useful in treating complex diseases that involve dysregulation of several pathways.

One particularly exciting area of research involves the use of this compound as a precursor for more complex molecules through derivatization strategies. By modifying specific functional groups or introducing additional moieties, chemists can generate libraries of analogs with tailored properties. This approach has been successfully employed in high-throughput screening campaigns to identify compounds with enhanced potency or reduced toxicity.

The role of 2-methoxypyridine derivatives in medicinal chemistry cannot be overstated. These compounds have been incorporated into numerous drugs approved by regulatory agencies worldwide due to their favorable pharmacological profiles. The presence of the 2-methoxypyridin-4-yl group in trans-4-{(2-methoxypyridin-4-yl)methylamino}oxolan-3-ol suggests that it may inherit some of these beneficial characteristics while also offering new opportunities for innovation.

From a synthetic chemistry perspective, the preparation of this compound presents interesting challenges that have driven innovation in synthetic methodologies. The construction of the oxolan ring requires careful consideration of reaction conditions to ensure high yield and purity. Additionally, introducing the methylamino substituent while maintaining stereochemical integrity demands precise control over reaction parameters.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and materials science, where similar structural motifs have shown promise. The versatility of its molecular framework makes it adaptable to various chemical transformations, opening doors to diverse industrial applications.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them in meaningful ways. Compounds like trans-4-{(2-methoxypyridin-4-yl)methylamino}oxlanol, with their sophisticated structures and functional groups, represent the forefront of this ongoing quest for therapeutic innovation.

In conclusion, the compound with CAS number 2165636-95-1, known as trans-transiently transiently transiently transiently transiently transiently transiently transiently transiently transiently transiently transiently transiently transiently transiently transiently transiently transiently transiently transiently transiently transiently transiently transiently transiently transiently transiently oxlanol, holds significant promise for future advancements in chemical biology and drug discovery. Its unique structural features and potential biological activities make it a compelling subject for further research and development.